Cas no 52727-92-1 (4-Bromo-2-methylphenyl acetate)

• Product Name: 4-Bromo-2-methylphenyl acetate
• CAS No: 52727-92-1
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 3486401
• PubChem ID: 60026774
• Update Time: 2025-05-25

4-Bromo-2-methylphenyl acetate Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-BROMO-2-METHYL-, ACETATE
• 4-bromo-2-methylphenyl acetate
• SCHEMBL1737797
• CCA72792
• EN300-152647
• methyl-4-bromophenyl acetate
• JWQZSPJVILXASP-UHFFFAOYSA-N
• (4-bromo-2-methylphenyl) acetate
• Z1516170019
• G22970
• DB-412341
• 4-bromo-2-methylphenylacetate
• 52727-92-1
• AKOS033389772
• 4-Bromo-2-methylphenyl acetate

• Inchi： 1S/C9H9BrO2/c1-6-5-8(10)3-4-9(6)12-7(2)11/h3-5H,1-2H3
• InChI Key： JWQZSPJVILXASP-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 227.97859Da
• Monoisotopic Mass: 227.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Bromo-2-methylphenyl acetate

4-Bromo-2-methylphenyl acetate (CAS No: 52727-92-1)

4-Bromo-2-methylphenyl acetate, also known by its CAS number 52727-92-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of acetate, with a unique structure that combines a bromine atom and a methyl group on the phenyl ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for various applications.

The synthesis of 4-bromo-2-methylphenyl acetate typically involves multi-step reactions, often starting from benzene derivatives. The introduction of the bromine atom at the para position and the methyl group at the ortho position requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of physical properties, 4-bromo-2-methylphenyl acetate exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound is also known for its stability under normal storage conditions, provided it is protected from moisture and light.

The electronic structure of 4-bromo-2-methylphenyl acetate plays a crucial role in its reactivity. The presence of the electron-withdrawing bromine atom at the para position enhances the electrophilic aromatic substitution reactivity, while the electron-donating methyl group at the ortho position provides steric hindrance. This combination makes the compound an ideal candidate for use in Suzuki-Miyaura coupling reactions, where it serves as an arylating agent. Recent studies have demonstrated that this compound can be effectively utilized in cross-coupling reactions to synthesize biaryl compounds with high efficiency.

Beyond its role in organic synthesis, 4-bromo-2-methylphenyl acetate has found applications in polymer chemistry. Its ability to undergo controlled polymerization under specific conditions has led to its use in the development of novel polymeric materials with tailored properties. For instance, researchers have explored its potential as a monomer for synthesizing block copolymers with improved thermal stability and mechanical strength.

In the pharmaceutical industry, 4-bromo-2-methylphenyl acetate has been investigated as a precursor for drug development. Its structure allows for further functionalization to create bioactive molecules with potential therapeutic applications. Recent studies have highlighted its utility in synthesizing anti-inflammatory agents and anticancer drugs, where its unique substituent pattern contributes to enhanced bioavailability and efficacy.

The environmental impact of 4-bromo-2-methylphenyl acetate has also been a topic of interest. Researchers have evaluated its biodegradability under various conditions and found that it undergoes microbial degradation relatively quickly under aerobic conditions. This information is critical for assessing its safety profile and ensuring responsible handling in industrial settings.

In conclusion, 4-bromo-2-methylphenyl acetate (CAS No: 52727-92-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, underscores its importance in modern chemistry research. As ongoing investigations continue to uncover new potentials for this compound, it is poised to play an even greater role in both academic and industrial settings.